Cas no 74674-85-4 (Benzenepentadecanoicacid, 2-(iodo-131I)- (9CI))

• Product Name: Benzenepentadecanoicacid, 2-(iodo-131I)- (9CI)
• CAS No: 74674-85-4
• MF: C₂₁H₃₃IO₂
• MW: 444.38999915123
• CID: 568440
• PubChem ID: 3018535
• Update Time: 2025-04-19

Benzenepentadecanoicacid, 2-(iodo-131I)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepentadecanoicacid, 2-(iodo-131I)- (9CI)
• 15-(2-Iodophenyl)pentadecanoic acid
• omega-(2-iodophenyl)pentadecanoic acid
• DTXSID00996196
• 74674-85-4
• 15-(iodophenyl)pentadecanoic acid
• Ortho-ppa
• Benzenepentadecanoic acid, 2-(iodo-131I)-
• SCHEMBL290082

• Inchi： 1S/C21H33IO2/c22-20-17-14-13-16-19(20)15-11-9-7-5-3-1-2-4-6-8-10-12-18-21(23)24/h13-14,16-17H,1-12,15,18H2,(H,23,24)
• InChI Key： IBPKEXDFQZNTHQ-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 444.153
• Monoisotopic Mass: 444.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.256
• Boiling Point: 509.4°C at 760 mmHg
• Flash Point: 261.9°C
• Refractive Index: 1.537